Cas no 5423-18-7 (4-(4-methoxybenzoyl)-4-methylheptanedinitrile)

• Product Name: 4-(4-methoxybenzoyl)-4-methylheptanedinitrile
• CAS No: 5423-18-7
• MF: C₁₆H₁₈N₂O₂
• MW: 270.326323986053
• CID: 940155
• PubChem ID: 222875
• Update Time: 2025-04-19

4-(4-methoxybenzoyl)-4-methylheptanedinitrile Chemical and Physical Properties

Names and Identifiers

• 4-(4-methoxybenzoyl)-4-methylheptanedinitrile
• AC1L5C59
• AC1Q4S64
• AG-J-75446
• AR-1F6334
• CTK5A0099
• NSC9917
• NSC-9917
• 5423-18-7
• DTXSID90278756

• Inchi： 1S/C16H18N2O2/c1-16(9-3-11-17,10-4-12-18)15(19)13-5-7-14(20-2)8-6-13/h5-8H,3-4,9-10H2,1-2H3
• InChI Key： HELRQCYUCJKKCX-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)OC)C(C)(CCC#N)CCC#N

Computed Properties

• Exact Mass: 270.13694
• Monoisotopic Mass: 270.137
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 73.9Ų

Experimental Properties

• Density: 1.093
• Boiling Point: 502.7°C at 760 mmHg
• Flash Point: 218°C
• Refractive Index: 1.519
• PSA: 73.88
• LogP: 3.49176